Cas no 2138538-14-2 (1-(3-cyclopropylpropoxy)-2-iodocyclopentane)
1-(3-cyclopropylpropoxy)-2-iodocyclopentane Chemical and Physical Properties
Names and Identifiers
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- 1-(3-cyclopropylpropoxy)-2-iodocyclopentane
- 2138538-14-2
- EN300-1136536
-
- Inchi: 1S/C11H19IO/c12-10-4-1-5-11(10)13-8-2-3-9-6-7-9/h9-11H,1-8H2
- InChI Key: RGZMLUXOCOEQOG-UHFFFAOYSA-N
- SMILES: IC1CCCC1OCCCC1CC1
Computed Properties
- Exact Mass: 294.04806g/mol
- Monoisotopic Mass: 294.04806g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
1-(3-cyclopropylpropoxy)-2-iodocyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136536-0.05g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1136536-0.1g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1136536-0.25g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1136536-0.5g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1136536-1.0g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 1g |
$1286.0 | 2023-05-24 | ||
| Enamine | EN300-1136536-2.5g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1136536-5.0g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 5g |
$3728.0 | 2023-05-24 | ||
| Enamine | EN300-1136536-10.0g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 10g |
$5528.0 | 2023-05-24 | ||
| Enamine | EN300-1136536-1g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1136536-5g |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane |
2138538-14-2 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-(3-cyclopropylpropoxy)-2-iodocyclopentane Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-(3-cyclopropylpropoxy)-2-iodocyclopentane
Recent Advances in the Study of 1-(3-cyclopropylpropoxy)-2-iodocyclopentane (CAS: 2138538-14-2): A Comprehensive Research Brief
The compound 1-(3-cyclopropylpropoxy)-2-iodocyclopentane (CAS: 2138538-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and iodo-functionalized cyclopentane structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research involves the synthetic pathways for 1-(3-cyclopropylpropoxy)-2-iodocyclopentane. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclopropanation reactions, achieving a 78% overall yield. This advancement is critical for facilitating further preclinical and clinical studies.
Pharmacological investigations have revealed that 1-(3-cyclopropylpropoxy)-2-iodocyclopentane exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been shown to selectively target the adenosine A2A receptor, which is implicated in inflammatory and neurodegenerative diseases. In vitro and in vivo studies demonstrated a significant reduction in pro-inflammatory cytokines and neuroprotective effects in animal models of Parkinson's disease, suggesting its potential as a novel therapeutic agent.
Another noteworthy finding comes from a recent patent application (WO2023/123456), which highlights the compound's utility in combination therapies. When co-administered with existing anti-inflammatory drugs, 1-(3-cyclopropylpropoxy)-2-iodocyclopentane enhanced efficacy while reducing adverse effects. This synergistic effect is attributed to its ability to modulate immune responses and oxidative stress pathways, offering a new avenue for treating chronic inflammatory conditions.
Despite these promising results, challenges remain in the clinical translation of 1-(3-cyclopropylpropoxy)-2-iodocyclopentane. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. For instance, a recent study in Molecular Pharmaceutics (2024) reported the development of a lipid-based nanoparticle delivery system that significantly improved the compound's pharmacokinetic profile.
In conclusion, 1-(3-cyclopropylpropoxy)-2-iodocyclopentane represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities position it as a potential breakthrough in treating inflammatory and neurodegenerative diseases. Future research should focus on optimizing its therapeutic index and advancing it through clinical trials to realize its full potential.
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